7-Bromo-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 7-bromo-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C6H4BrN3/c7-4-1-2-8-6-5(4)9-3-10-6/h1-3H,(H,8,9,10)
• InChI Key: DEFSPWZHYXXHLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1Br)NC=N2
• Molecular Formula: C6H4BrN3
• DSSTOX Substance ID: DTXSID00698421
• Molecular Weight: 198.02 g/mol
• CAS RN: 1207174-85-3

Description

7-Bromo-3H-imidazo[4,5-b]pyridine (7-Bromo-3H-IP) is a heterocyclic compound belonging to the imidazopyridine family. It is a five-membered ring system consisting of a nitrogen atom, two carbon atoms, and two nitrogen atoms. 7-Bromo-3H-IP has been studied extensively in recent years due to its unique properties, which make it a potential target for a variety of applications.

Scientific Research Applications

• Medicinal Chemistry

  • Imidazo[4,5-b]pyridines have a structural resemblance to purines, which has prompted biological investigations to assess their potential therapeutic significance.
  • They are known to play a crucial role in numerous disease conditions.
  • The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential.
  • Proton pump inhibitors, aromatase inhibitors, and NSAIDs were also found in this chemical group.
  • Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

• Antimicrobial Research

  • A series of imidazo[4,5-b]pyridine derivatives were synthesized in the search for a new fungicide.
  • Most of the synthesized compounds showed antifungal activity.
  • In particular, compound 7b shows the mortality of 100.00% against P. polysora at 500 mg/L and its EC 50 value is 4.00 mg/L, which is comparable with that of tebuconazole (2.00 mg/L).

• Organometallic Chemistry and Material Science

  • Imidazo[4,5-b]pyridine derivatives also possess the potential for numerous applications of proton- and charge-transfer processes in organometallic chemistry and in material science.

• Anticonvulsants and Anxiolytics

  • 2-phenyl-3H-imidazo[4,5-b]pyridine-3-acetamide has been reported as nonbenzodiazepine anticonvulsants and anxiolytics.

• Cardiotonic Agents

  • An imidazo[4,5-b]pyridine-based drug, sulmazole, acts as a cardiotonic agent.

• Agriculture

  • Imidazopyridines are used in agriculture for the treatment of the shoots of broad-leaved plants.
  • They are also used in the fight against rodents.

• Antileukemia Agents

  • Imidazo[4,5-b]pyridines were reported as dual inhibitors of FLT3/aurora kinases for the treatment of acute myeloid leukemia.

• Angiotensin II Type I Receptor Blockers

  • Imidazo[4,5-b]pyridines have been used as a potent angiotensin II type I receptor blocker with partial peroxisome proliferator-activated receptor-γ agonism.

• S-adenosyl-L-homocysteine Synthesis Inhibitor

  • The imidazo[4,5-c]pyridine core in the structure of 3-deazaneplanocin A (DZNep) acts as an S-adenosyl-L-homocysteine synthesis inhibitor and a histone methyltransferase EZH2 inhibitor, so it can be potentially applied in various types of cancer and Ebola virus disease.

• Rodenticides

  • Imidazopyridines are also used in the fight against rodents.

Citations

Discovery of 1H-Imidazo[4,5-b]pyridine Derivatives as Potent and Selective BET Inhibitors for the Management of Neuropathic Pain

X Chen, D Cao, C Liu, F Meng, Z Zhang… - Journal of medicinal …, 2023 - ACS Publications

Neuropathic pain (NP) is an intolerable pain syndrome that arises from continuous inflammation and excitability after nerve injury. Only a few NP therapeutics are currently available, …

Number of citations: 3 pubs.acs.org